![molecular formula C10H16N2O2S B1396665 N,N-dimethyl-4-methylaminomethyl-benzenesulfonamide CAS No. 150893-33-7](/img/structure/B1396665.png)
N,N-dimethyl-4-methylaminomethyl-benzenesulfonamide
Overview
Description
N,N-dimethyl-4-methylaminomethyl-benzenesulfonamide (DMMB) is a sulfonamide compound that has been studied extensively for its potential applications and uses in scientific research. DMMB is a white, odorless, and crystalline powder that is soluble in water, ethanol, and other organic solvents. DMMB has been used in a variety of scientific research applications, including in the synthesis of organic compounds, as a catalyst, and as a reagent for biochemical assays.
Scientific Research Applications
1. Antimicrobial Activity
Research has shown that derivatives of N,N-dimethyl-4-methylaminomethyl-benzenesulfonamide exhibit significant antimicrobial activity. A study synthesized a series of such derivatives and evaluated them against various Gram-positive and Gram-negative bacteria, as well as fungi. The compounds displayed potent activity, with some showing higher effectiveness than reference drugs (Ghorab, Soliman, Alsaid, & Askar, 2017).
2. Antifungal and Anti-HIV Properties
Another research synthesized novel benzenesulfonamide derivatives and assessed their antifungal and anti-HIV properties. The findings indicated that certain chlorinated compounds within this group showed excellent in vitro activity against specific cell lines, suggesting potential in the treatment of these conditions (Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007).
3. Anticancer and Radioprotective Agents
Some derivatives of this compound have been explored for their potential as anticancer and radioprotective agents. A study investigating these derivatives reported interesting cytotoxic activity against certain cancer cell lines, with some compounds also showing radioprotective activity in vivo (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).
4. Enzyme Inhibition and Molecular Docking Studies
Research into the synthesis and characterization of new Schiff bases derived from sulfamethoxazole/sulfisoxazole and substituted salicylaldehyde found these compounds to be effective inhibitors of various enzymes. The study highlighted the molecular docking studies to understand the binding interactions between the inhibitors and enzymes (Alyar, Şen, Özmen, Alyar, Adem, & Şen, 2019).
properties
IUPAC Name |
N,N-dimethyl-4-(methylaminomethyl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2S/c1-11-8-9-4-6-10(7-5-9)15(13,14)12(2)3/h4-7,11H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQPMGJWBIBHKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)S(=O)(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.